1-benzyl-4-(7-hydroxy-5-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)-1-methylpiperazin-1-ium
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This quaternary ammonium compound features a benzyl-substituted piperazinium core linked to a substituted coumarin (chromen-2-one) moiety. The structural complexity of this compound positions it as a candidate for drug discovery, particularly in targeting enzymes or receptors sensitive to coumarin-based ligands, such as kinases or G-protein-coupled receptors (GPCRs) .
Properties
Molecular Formula |
C23H27N2O4+ |
|---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
3-(4-benzyl-4-methylpiperazin-4-ium-1-yl)-7-hydroxy-5-methoxy-4-methylchromen-2-one |
InChI |
InChI=1S/C23H26N2O4/c1-16-21-19(28-3)13-18(26)14-20(21)29-23(27)22(16)24-9-11-25(2,12-10-24)15-17-7-5-4-6-8-17/h4-8,13-14H,9-12,15H2,1-3H3/p+1 |
InChI Key |
WOLPVMMFCNBELP-UHFFFAOYSA-O |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C(=CC(=C2)O)OC)N3CC[N+](CC3)(C)CC4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
a) Methyl {7-Hydroxy-4-Methyl-2-Oxo-8-[(4-Phenylpiperazin-1-Yl)Methyl]-2H-Chromen-3-Yl}Acetate
- Key Differences :
- Lacks the quaternary ammonium group (piperazinium) and instead has a neutral piperazine ring.
- Contains an additional acetate ester at position 3 of the coumarin core.
- Impact :
- The neutral piperazine reduces water solubility compared to the target compound.
- The acetate ester may alter metabolic stability, as ester groups are prone to hydrolysis in vivo .
b) 4-((4-Ethylpiperazin-1-Yl)Methyl)Benzoic Acid
- Key Differences :
- Replaces the coumarin core with a benzoic acid scaffold.
- Features an ethyl group on the piperazine instead of a benzyl group.
- Impact :
- The benzoic acid moiety introduces carboxylic acid functionality, enhancing hydrogen-bonding capacity but reducing lipophilicity.
- The ethyl group on piperazine may decrease steric hindrance compared to the benzyl group in the target compound .
c) 2-(4-Benzylpiperazin-1-Yl)-N-Methylethan-1-Amine
- Key Differences :
- Simplified structure lacking the coumarin moiety entirely.
- Contains a secondary amine (N-methyl) instead of a quaternary ammonium center.
- The secondary amine may exhibit pH-dependent solubility, unlike the permanently charged target compound .
a) Coumarin Substitution Patterns
- Hydroxyl (7-OH) and Methoxy (5-OCH₃) Groups: These groups are critical for antioxidant activity, as seen in structurally related coumarins like 3,4-dimethoxyphenol .
b) Quaternary Ammonium vs. Neutral Piperazine
- The permanent positive charge in the target compound may enhance binding to negatively charged biological targets (e.g., DNA or enzyme active sites) compared to neutral analogs like 1-benzyl-4-(5-nitro-1,3-thiazol-2-yl)piperazine, which relies on protonation for solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
